Cas no 19075-35-5 (4-Bromo-3-methylbenzo[b]thiophene)
19075-35-5 structure
Product Name:4-Bromo-3-methylbenzo[b]thiophene
CAS No:19075-35-5
MF:C9H7BrS
MW:227.120880365372
CID:2130309
PubChem ID:13540108
Update Time:2025-08-05
4-Bromo-3-methylbenzo[b]thiophene Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-3-methylbenzo[b]thiophene
- 4-bromo-3-methyl-1-benzothiophene
- Benzo[b]thiophene, 4-bromo-3-methyl-
- 4-Bromo-3-methylbenzo[b]thiophene
-
- Inchi: 1S/C9H7BrS/c1-6-5-11-8-4-2-3-7(10)9(6)8/h2-5H,1H3
- InChI Key: KTFFMYIUJWNUGP-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C(C)=CS2
Computed Properties
- Exact Mass: 225.94518g/mol
- Monoisotopic Mass: 225.94518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 4
4-Bromo-3-methylbenzo[b]thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-749057-0.05g |
4-bromo-3-methyl-1-benzothiophene |
19075-35-5 | 95% | 0.05g |
$252.0 | 2024-05-23 | |
| Enamine | EN300-749057-0.1g |
4-bromo-3-methyl-1-benzothiophene |
19075-35-5 | 95% | 0.1g |
$376.0 | 2024-05-23 | |
| Enamine | EN300-749057-0.25g |
4-bromo-3-methyl-1-benzothiophene |
19075-35-5 | 95% | 0.25g |
$538.0 | 2024-05-23 | |
| Enamine | EN300-749057-0.5g |
4-bromo-3-methyl-1-benzothiophene |
19075-35-5 | 95% | 0.5g |
$847.0 | 2024-05-23 | |
| Enamine | EN300-749057-1.0g |
4-bromo-3-methyl-1-benzothiophene |
19075-35-5 | 95% | 1.0g |
$1086.0 | 2024-05-23 | |
| Enamine | EN300-749057-2.5g |
4-bromo-3-methyl-1-benzothiophene |
19075-35-5 | 95% | 2.5g |
$2127.0 | 2024-05-23 | |
| Enamine | EN300-749057-5.0g |
4-bromo-3-methyl-1-benzothiophene |
19075-35-5 | 95% | 5.0g |
$3147.0 | 2024-05-23 | |
| Enamine | EN300-749057-10.0g |
4-bromo-3-methyl-1-benzothiophene |
19075-35-5 | 95% | 10.0g |
$4667.0 | 2024-05-23 | |
| 1PlusChem | 1P01CAPQ-50mg |
4-BROMO-3-METHYLBENZO[B]THIOPHENE |
19075-35-5 | 95% | 50mg |
$363.00 | 2024-06-17 | |
| 1PlusChem | 1P01CAPQ-100mg |
4-BROMO-3-METHYLBENZO[B]THIOPHENE |
19075-35-5 | 95% | 100mg |
$527.00 | 2024-06-17 |
4-Bromo-3-methylbenzo[b]thiophene Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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